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Section 1: Chemical Product and Company
Identification

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Valproic acid-d4-1

Cat. No.: B1433738

Valproic acid-d4 is the deuterated form of Valproic acid, a compound used in research,
particularly as an internal standard for quantification of valproic acid by GC- or LC-MS.[1][2]

Identifier Information
Product Name Valproic Acid-d4
VPA-d4-1; 2-Propylpentanoic acid-d4-1; 2-
Synonyms ) )
(Propyl-1,1-d2)pentanoic-3,3-d2 acid[2][3][4]
CAS Number 345909-03-7[3], 87745-17-3[2][4]
Molecular Formula CsH12D402[2][3][4]
Molecular Weight 148.2 g/mol [2][4]
Laboratory chemicals, manufacture of
substances, pharmaceutical reference standard.
Identified Uses [3][4] This product is for research use only and

not for human or veterinary diagnostic or
therapeutic use.[4]

Section 2: Hazards Identification

Valproic acid-d4 is classified as a hazardous substance. The GHS classification indicates
several health risks.
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GHS Classification:[3]

Acute toxicity, oral (Category 4), H302: Harmful if swallowed.[3]
o Skin corrosion/irritation (Category 2), H315: Causes skin irritation.[3]

e Serious eye damage/eye irritation (Category 1, 2A), H318/H319: Causes serious eye
damage/irritation.[3]

o Reproductive toxicity (Category 1A, 1B), H360: May damage fertility or the unborn child.[3]

o Specific Target Organ Toxicity - Single Exposure (Category 3), H335: May cause respiratory
irritation.

GHS Label Elements:
e Pictograms:
o Corrosion (GHSO05)
o Exclamation Mark (GHSQ7)
o Health Hazard (GHS08)
» Signal Word: Danger or Warning[3]

e Hazard Statements:

[¢]

H302: Harmful if swallowed.[3]

o

H315: Causes skin irritation.[3]

o

H318/H319: Causes serious eye damage/irritation.[3]

[¢]

H335: May cause respiratory irritation.

[¢]

H360: May damage fertility or the unborn child.[3]

 Precautionary Statements:
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o P264: Wash hands thoroughly after handling.[3]

o P270: Do not eat, drink or smoke when using this product.[3]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

o P302+P352: IF ON SKIN: Wash with plenty of soap and water.[3]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[5]

o P330: Rinse mouth.[3]

o P405: Store locked up.[3]

o P501: Dispose of contents/container in accordance with local regulation.[3]
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Caption: Logical relationship between GHS classifications and precautionary statements.

Section 3: Composition/iInformation on Ingredients
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Component CAS Number Formula

_ . 345909-03-7 / 87745-17-3[2]
Valproic Acid-d4 CsH12D402[2][3][4]

[3]4]

Section 4: First Aid Measures

Exposure Route First Aid Procedure

Remove contact lenses. Immediately flush eyes

with large amounts of water, separating eyelids
Eye Contact )

to ensure adequate flushing.[3] Then consult a

doctor.

) Wash with plenty of soap and water.[3] Remove
Skin Contact ) )
contaminated clothing and shoes.[3]

Wash out mouth with water. Do NOT induce

Ingestion - o )
vomiting. Call a physician immediately.[3]
Relocate to fresh air. If breathing is difficult, give
Inhalation cardiopulmonary resuscitation (CPR). Avoid

mouth-to-mouth resuscitation.[3]

Section 5: Firefighting Measures

Aspect Information

) o ] Use water spray, dry chemical, foam, or carbon
Suitable Extinguishing Media S o
dioxide fire extinguisher.[3]

Special Hazards During combustion, may emit irritant fumes.[3]

) o Wear self-contained breathing apparatus and
Advice for Firefighters ] )
protective clothing.[3]

Section 6: Accidental Release Measures

Personal Precautions:
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Wear full personal protective equipment.[3]

Avoid breathing vapors, mist, dust, or gas.[3]

Ensure adequate ventilation.[3]

Evacuate personnel to safe areas.[3]

Environmental Precautions:

e Prevent further leakage or spillage.[3]

o Keep the product away from drains or water courses.[3]

Methods for Cleaning Up:

o Absorb solutions with liquid-binding material (e.g., diatomite, universal binders).[3]
» Decontaminate surfaces and equipment by scrubbing with alcohol.[3]

» Dispose of contaminated material according to local regulations.[3]
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Caption: General workflow for handling a chemical spill.
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Section 7: Handling and Storage

« Handling: Avoid inhalation, and contact with eyes and skin.[3] Use only in areas with
appropriate exhaust ventilation.[3] Wear protective gloves, clothing, and eye/face protection.

[3]

o Storage: Store locked up.[3] Keep in a well-ventilated room.[5] Recommended storage
temperature is -20°C.[2]

Section 8: Exposure Controls/Personal Protection
e Engineering Controls: Use in a laboratory hood whenever possible.[5]
» Personal Protective Equipment:

o Eye/Face Protection: Wear safety goggles.[4]

o Skin Protection: Wear protective gloves and a full-sleeved apron or protective clothing.[3]

[4]

o Respiratory Protection: Use a self-contained breathing apparatus, especially when dust
formation is possible.[4]

Section 9: Physical and Chemical Properties

Property Value

Appearance Liquid[3] or Solid[6]

Relative Density 0.927 £ 0.06 g/cm3[3]

Water Solubility No data available[3]

Melting/Freezing Point Not applicable / Undetermined[3]

Boiling Point/Range Undetermined

Flash Point No data available[3]

Vapor Pressure Not applicable

Stability Stable for = 2 years when stored at -20°C.[2]
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Section 10: Stability and Reactivity

o Reactivity: No further relevant information available.

o Chemical Stability: No decomposition if used according to specifications.
» Possibility of Hazardous Reactions: No dangerous reactions known.

» Conditions to Avoid: No further relevant information available.

¢ Incompatible Materials: Strong oxidizers.[7]

Hazardous Decomposition Products: No dangerous decomposition products known.

Section 11: Toxicological Information

¢ Acute Toxicity: Harmful if swallowed.[3]

o Skin Corrosion/Irritation: Causes skin irritation.[3]

e Serious Eye Damage/Irritation: Causes serious eye damage/irritation.[3]
e Reproductive Toxicity: May damage fertility or the unborn child.[3]

o Carcinogenicity: No component of this product at levels greater than or equal to 0.1% is
identified as a probable, possible, or confirmed human carcinogen by IARC or ACGIH.[3]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

Section 12: Experimental Protocols

Detailed experimental protocols for Valproic acid-d4 are not provided in the safety data sheets.
However, its primary use is as an internal standard for the quantification of valproic acid by Gas
Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry
(LC-MS).[2] Researchers should follow established analytical chemistry protocols for using
internal standards in these techniques. This typically involves adding a known quantity of
Valproic acid-d4 to a sample before extraction and analysis. The ratio of the signal from the
analyte (Valproic acid) to the internal standard (Valproic acid-d4) is then used for quantification.
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Section 13: Signaling Pathways

Valproic acid, the non-deuterated form of this compound, is known to have several
mechanisms of action, including the inhibition of histone deacetylases (HDACSs).[2][8] This
inhibition leads to hyperacetylation of histones, which in turn alters gene expression and can
induce differentiation of transformed cells.[2] Valproic acid is specifically known to inhibit class |
HDACSs.[2]

Valproic Acid-d4 Inhibits Histone Deacetylase (HDAC) Deacetylates @ Acetylation Acetylated Histones Altered Gene Expression Cell Differentiation

Click to download full resolution via product page

Caption: Simplified signaling pathway of HDAC inhibition by Valproic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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